

The Role of P2X3 Receptors in Chronic Cough Pathophysiology: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Relicpixant
CAS No.: 2445366-94-7
Cat. No.: B15584455

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic cough, defined as a cough lasting longer than eight weeks, is a prevalent and often debilitating condition that significantly impairs quality of life.^[1] In a substantial portion of patients, the cough is refractory to treatment of underlying conditions or has no identifiable cause, leading to the classifications of refractory chronic cough (RCC) and unexplained chronic cough (UCC).^{[2][3]} A unifying concept for these conditions is the "cough hypersensitivity syndrome," which posits that chronic cough results from a hyper-excitabile state of the neural pathways regulating the cough reflex.^{[1][2]} Emerging evidence has pinpointed the P2X3 receptor, an ATP-gated ion channel, as a key player in the pathophysiology of cough hypersensitivity, making it a promising target for novel antitussive therapies.^{[1][2][4]}

Extracellular adenosine triphosphate (ATP) is released from airway epithelial cells in response to inflammation, irritation, or mechanical stress.^{[5][6]} This ATP then binds to and activates P2X3 receptors, which are predominantly expressed on vagal afferent nerve fibers (both C-fibers and A δ -fibers) that innervate the airways.^{[2][5][7]} The activation of these sensory nerves

is believed to trigger the cough reflex and, in a pathological state, contribute to their sensitization, leading to the heightened cough response seen in chronic cough patients.[4][8] This guide provides an in-depth technical overview of the role of P2X3 receptors in chronic cough, summarizing key clinical trial data, detailing relevant experimental protocols, and visualizing the underlying biological pathways.


P2X3 Receptor Pathophysiology in Chronic Cough

The P2X3 receptor is a ligand-gated ion channel that forms both homomeric (P2X3) and heteromeric (P2X2/3) trimers.[9][10] These receptors are abundantly expressed on sensory neurons, including those of the vagal ganglia (nodose and jugular) that innervate the airways.[3][7] While P2X3 subunits are expressed by both nodose and jugular derived airway sensory neurons, the P2X2 subunit is restricted to the nodose ganglia.[7] Consequently, ATP can directly activate nodose neurons, which project C-fibers to the lower airways, and likely modulates the activity of jugular neurons.[5][7]

Under pathological conditions associated with chronic cough, such as airway inflammation, there is an increased release of ATP into the extracellular space.[5] This elevated ATP concentration leads to the over-activation of P2X3 and P2X2/3 receptors on sensory nerve endings.[6] This sustained activation is thought to lower the threshold for cough induction, resulting in a state of hypersensitivity where even non-tussive stimuli can trigger a cough.[6] The mechanical stress of coughing itself may further contribute to ATP release, creating a vicious cycle that perpetuates the cough.[11]

Signaling Pathway

The binding of extracellular ATP to the P2X3 receptor triggers a conformational change, opening a non-selective cation channel that allows the influx of Na^+ and Ca^{2+} . [10] This influx leads to depolarization of the sensory neuron membrane, and if the threshold is reached, the generation of an action potential. This signal is then transmitted to the brainstem cough center, ultimately resulting in the motor act of coughing.



[Click to download full resolution via product page](#)

Caption: P2X3 Receptor Signaling Pathway in Chronic Cough.

P2X3 Receptor Antagonists in Clinical Development

The central role of P2X3 receptors in cough hypersensitivity has led to the development of several selective antagonists. Clinical trials with these agents have provided strong evidence for the efficacy of this therapeutic approach in reducing cough frequency in patients with RCC and UCC.

Quantitative Data from Clinical Trials

The following tables summarize the key efficacy and safety data from clinical trials of various P2X3 receptor antagonists.

Table 1: Efficacy of P2X3 Receptor Antagonists in Reducing 24-Hour Cough Frequency

Drug (Study)	Dose	Treatment Duration	Placebo-Adjusted Reduction in 24h Cough Frequency (%)	p-value	Reference
Gefapixant (COUGH-1 & COUGH-2)	45 mg BID	12 weeks (COUGH-1) & 24 weeks (COUGH-2)	Significant reduction	-	[12]
Gefapixant (Phase 2b)	50 mg BID	12 weeks	Significant reduction	-	[13]
AF-219/MK-7264 (Phase 2)	600 mg BID	2 weeks	75%	0.0003	[4] [8]
BLU-5937 (SOOTHE, Phase 2b)	50 mg BID	28 days	34%	<0.005	[14]
BLU-5937 (SOOTHE, Phase 2b)	200 mg BID	28 days	34%	<0.005	[14]
Eliapixant (Phase 2a)	≥50 mg	-	Significant reduction	-	[15]
Camlipixant	-	-	14.7% (median)	-	[16]

Table 2: Incidence of Taste-Related Adverse Events with P2X3 Receptor Antagonists

Drug	Dose	Incidence of Taste-Related Adverse Events (%)	Reference
Gefapixant (COUGH-1)	45 mg BID	59.3%	[9]
Gefapixant (COUGH-2)	45 mg BID	68.9%	[9]
Gefapixant (Phase 2b)	50 mg BID	48%	[17]
AF-219/MK-7264	600 mg BID	100%	[4]
BLU-5937	12.5 mg, 50 mg, 200 mg BID	Mild, did not lead to discontinuation	[14]
Eliapixant	50-750 mg BID	5-21%	[15]
Camlipixant	-	2% (absolute risk difference per 100 patients)	[16]
Sivopixant	-	6.5%	[18]

Preclinical Research Methodologies

A variety of in vitro and in vivo models have been instrumental in elucidating the role of P2X3 receptors in cough and for the preclinical evaluation of antagonists.

Key Experimental Protocols

1. In Vitro Assessment of P2X3 Receptor Activation and Antagonism

- Objective: To investigate the interaction between neuronal TRPA1 channel activation, subsequent ATP release, and the activation of P2X3 receptors on bronchial epithelial cells. [\[19\]](#)
- Cell Lines:
 - Neuronal cells: Dorsal root ganglion ND8/34 cell line (to model sensory neurons).[\[19\]](#)

- Bronchial epithelial cells: Human bronchoepithelial cells (BEAS-2B) (as a surrogate for airway epithelium).[\[19\]](#)
- Methodology:
 - TRPA1-induced ATP Release: Treat ND8/34 cells with a TRPA1-specific agonist (e.g., JT010). A control group is pre-incubated with a TRPA1 antagonist (e.g., HC-030031) before agonist treatment.[\[19\]](#)
 - ATP Quantification: Collect cell supernatants and quantify ATP concentration using an ATP Bioluminescence Assay Kit.[\[19\]](#)
 - P2X3 Activation on Epithelial Cells: Treat BEAS-2B cells with the ATP-containing supernatant from the stimulated neuronal cells.
 - Antagonist Evaluation: In a parallel experiment, pre-incubate BEAS-2B cells with a P2X3-specific antagonist (e.g., MAF-454) before adding the ATP-containing supernatant.[\[19\]](#)
 - Readout: Analyze changes in gene expression in the BEAS-2B cells using methods like TaqMan arrays to identify pathways affected by P2X3 activation and antagonism.[\[19\]](#)

2. In Vivo Guinea Pig Model of Cough Hypersensitivity


- Objective: To evaluate the antitussive efficacy of P2X3 receptor antagonists in a model of ATP-sensitized cough.
- Animal Model: Hartley guinea pigs.
- Methodology:
 - Antagonist Administration: Administer the test P2X3 antagonist (e.g., BLU-5937) or vehicle control orally.[\[3\]](#)
 - Tussive Challenge: After a set pre-treatment time (e.g., 2 hours), expose the animals to an aerosolized tussive agent, such as a combination of citric acid and ATP, to induce cough.[\[3\]](#)

- Cough Measurement: Record the number of coughs for a defined period (e.g., 15 minutes) post-challenge using a whole-body plethysmograph and specialized software to distinguish coughs from other respiratory events.[3]
- Data Analysis: Compare the number of coughs between the antagonist-treated group and the vehicle control group to determine the percentage of cough inhibition.

3. Clinical Trial Protocol for a P2X3 Antagonist

- Objective: To assess the efficacy and safety of a P2X3 antagonist in patients with refractory or unexplained chronic cough.[4][13]
- Study Design: Randomized, double-blind, placebo-controlled, parallel-group or crossover study.[4][13]
- Patient Population: Adults with a diagnosis of refractory or unexplained chronic cough for at least one year and a baseline cough severity score above a certain threshold (e.g., ≥ 40 mm on a 100-mm visual analogue scale).[12][13]
- Intervention: Oral administration of the P2X3 antagonist at one or more dose levels, or a matching placebo, typically twice daily.[4][12]
- Primary Endpoint: Change from baseline in 24-hour cough frequency, measured using an ambulatory cough monitor (e.g., VitaloJAK™).[4][8]
- Secondary Endpoints:
 - Cough severity and urge-to-cough visual analogue scales (VAS).[8]
 - Cough-specific quality of life questionnaire (e.g., Leicester Cough Questionnaire, CQLQ).[8]
- Safety Assessment: Monitoring and recording of all adverse events, with a particular focus on taste-related disturbances (dysgeusia, ageusia, hypogeusia).[4][9]

Experimental Workflow Visualization



[Click to download full resolution via product page](#)

Caption: General Workflow for P2X3 Antagonist Development.

Conclusion

The P2X3 receptor has emerged as a clinically validated target for the treatment of refractory and unexplained chronic cough.[20] The underlying mechanism involves the activation of sensory nerves in the airways by extracellular ATP, leading to a state of neuronal hypersensitivity.[4] Antagonists of the P2X3 receptor have consistently demonstrated efficacy in reducing cough frequency in clinical trials, although taste-related side effects remain a challenge for some compounds due to the role of P2X2/3 receptors in taste sensation.[4][9][16] Ongoing research is focused on developing more selective P2X3 antagonists to optimize the benefit-risk profile and provide a much-needed therapeutic option for patients suffering from chronic cough.[15][16] The experimental models and protocols detailed in this guide provide a framework for the continued investigation of P2X3 receptor pathophysiology and the development of novel antitussive agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. hra.nhs.uk [hra.nhs.uk]
- 2. The role of ATP in cough hypersensitivity syndrome: new targets for treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
- 4. P2X3 receptor antagonist (AF-219) in refractory chronic cough: a randomised, double-blind, placebo-controlled phase 2 study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Frontiers | The Cough Reflex: The Janus of Respiratory Medicine [frontiersin.org]
- 6. From bench to bedside: The role of cough hypersensitivity in chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Peripheral and central mechanisms of cough hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. publications.ersnet.org [publications.ersnet.org]
- 9. Variability in P2X receptor composition in human taste nerves: implications for treatment of chronic cough - PMC [pmc.ncbi.nlm.nih.gov]

- 10. Regulation of P2X3 receptor structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Camlipixant: A New Hope for Refractory Chronic Cough? - PMC [pmc.ncbi.nlm.nih.gov]
- 12. publications.ersnet.org [publications.ersnet.org]
- 13. Gefapixant, a P2X3 receptor antagonist, for the treatment of refractory or unexplained chronic cough: a randomised, double-blind, controlled, parallel-group, phase 2b trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Novel P2X3 antagonist can SOOTHE chronic cough - Medical Conferences [conferences.medicom-publishers.com]
- 15. researchgate.net [researchgate.net]
- 16. Benefit-Risk Profile of P2X3 Receptor Antagonists for Treatment of Chronic Cough: Dose-Response Model-Based Network Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. researchgate.net [researchgate.net]
- 19. Investigation of the Pathomechanism of Chronic Cough Using an In Vitro Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Chronic cough relief by allosteric modulation of P2X3 without taste disturbance - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [The Role of P2X3 Receptors in Chronic Cough Pathophysiology: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15584455/docs#the-role-of-p2x3-receptors-in-chronic-cough-pathophysiology-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)